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Compound of Interest

Compound Name: 3-Methyl-2-nitrophenol

Cat. No.: B1664609

An In-depth Technical Guide to 3-Methyl-2-nitrophenol (CAS 4920-77-8)

Introduction

3-Methyl-2-nitrophenol, registered under CAS number 4920-77-8, is an organic compound
belonging to the nitrophenol class.[1] Structurally, it is a phenol derivative featuring both a
methyl (-CHs) and a nitro (-NOz) group attached to the benzene ring.[1] This compound
typically presents as a yellow to brown solid and is a versatile intermediate in various chemical
syntheses.[1][2] The presence of the electron-withdrawing nitro group and the electron-
donating methyl group on the phenolic ring imparts a unique chemical reactivity, making it a
valuable precursor in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1][2] It is also
utilized in biochemical research as a substrate for enzymes like UDP-glucuronosyltransferase
and in atmospheric chemistry studies.[1][3] This guide provides a comprehensive overview of
its properties, applications, and handling protocols for researchers and drug development
professionals.

Chemical Identity and Structure

Accurate identification is critical in scientific research. 3-Methyl-2-nitrophenol is known by
several synonyms, including 2-Nitro-m-cresol and 3-Hydroxy-2-nitrotoluene.[2][4]

Table 1: Chemical Identifiers
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Identifier Value Source(s)
CAS Number 4920-77-8 [21[5][6]
EC Number 225-546-9 [5]
PubChem CID 21026 [2][5]

MDL Number MFCD00007125 [21[4]

1S/C7H7NO3/c1-5-3-2-4-
InChl (114]
6(9)7(5)8(10)11/h2-4,9H,1H3

QIORDSKCCHRSSD-
InChliKey [1][4]
UHFFFAOYSA-N

| SMILES | Ccleccc(O)cl--INVALID-LINK--=0 |[4][7] |

The spatial arrangement of the functional groups dictates the molecule's reactivity and physical
properties.
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Workflow: Preparing a 100 mM DMSO Stock Solution

1. Calculate Mass
(e.g., 15.31 mg for 1 mL)

2. Weigh Compound
into amber vial

3. Add Precise Volume
of anhydrous DMSO

4. Dissolve
(Vortex / Sonicate)

5. Store at -20°C
(Labeled)

End: Ready for Assay Dilution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methyl-2-nitrophenol CAS number 4920-77-8
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664609#3-methyl-2-nitrophenol-cas-number-4920-
77-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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